Cas no 106551-73-9 (2,5-dioxo-7-phenyl-1,6,7,8-tetrahydroquinoline-3-carboxamide)

• Product Name: 2,5-dioxo-7-phenyl-1,6,7,8-tetrahydroquinoline-3-carboxamide
• CAS No: 106551-73-9
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• CID: 1177243
• PubChem ID: 13133973
• Update Time: 2025-04-20

2,5-dioxo-7-phenyl-1,6,7,8-tetrahydroquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dioxo-7-phenyl-1,6,7,8-tetrahydroquinoline-3-carboxamide
• ACMC-20ma7z
• CTK0G3294
• 3-Quinolinecarboxamide, 1,2,5,6,7,8-hexahydro-2,5-dioxo-7-phenyl-
• STOCK7S-11059
• AKOS015873321
• 7-Phenyl-1,2,5,6,7,8-hexahydro-2,5-dioxo-3-quinolinecarboxamide
• AKOS005757772
• STL158022
• MCULE-2337938302
• ACMC-20ma7z; CTK0G3294; 3-Quinolinecarboxamide, 1,2,5,6,7,8-hexahydro-2,5-dioxo-7-phenyl-; STOCK7S-11059; AKOS015873321; 7-Phenyl-1,2,5,6,7,8-hexahydro-2,5-dioxo-3-quinolinecarboxamide; AKOS005757772; STL158022; MCULE-2337938302;
• 2-hydroxy-5-oxo-7-phenyl-5,6,7,8-tetrahydroquinoline-3-carboxamide
• 106551-73-9
• 2,5-Dioxo-7-phenyl-1,2,5,6,7,8-hexahydroquinoline-3-carboxamide
• DTXSID50520960

• Inchi： 1S/C16H14N2O3/c17-15(20)12-8-11-13(18-16(12)21)6-10(7-14(11)19)9-4-2-1-3-5-9/h1-5,8,10H,6-7H2,(H2,17,20)(H,18,21)
• InChI Key： ADRSLTLXKQLNIE-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(N)=O)C(NC=2CC(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 282.10044231g/mol
• Monoisotopic Mass: 282.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.3Ų